Cas no 1699324-73-6 (1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1H-pyrazole)

• Product Name: 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1H-pyrazole
• CAS No: 1699324-73-6
• MF: C₁₁H₁₇N₅
• MW: 219.286181211472
• CID: 6513203
• PubChem ID: 103314790
• Update Time: 2025-07-15

1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1H-pyrazole
• 1699324-73-6
• 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}-1H-pyrazole
• EN300-1119172

• Inchi： InChI=1S/C11H17N5/c1-2-15-8-9(7-14-15)10-3-4-12-11-13-5-6-16(10)11/h7-8,10H,2-6H2,1H3,(H,12,13)
• InChI Key： LAQPASNCQQUXCO-UHFFFAOYSA-N
• SMILES： N12C(=NCCC1C1C=NN(CC)C=1)NCC2

Computed Properties

• Exact Mass: 219.14839556g/mol
• Monoisotopic Mass: 219.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 45.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}-1H-pyrazole

Introduction to 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo[1,2-apyrimidin-5-yl}-1H-pyrazole (CAS No. 1699324-73-6)

1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo[1,2-apyrimidin-5-yl}-1H-pyrazole (CAS No. 1699324-73-6) is a highly intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazopyrazole derivatives, a structural motif known for its broad spectrum of biological activities. The unique combination of an imidazo[1,2-apyrimidin] core with a pyrazole moiety provides a rich scaffold for modulating various biological pathways, making it a promising candidate for further exploration in drug discovery.

The chemical structure of 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo[1,2-apyrimidin-5-yl}-1H-pyrazole features a fused ring system consisting of an imidazo[1,2-a]pyrimidine ring connected to an ethyl-substituted pyrazole ring. This arrangement introduces multiple sites for functionalization, enabling the design of derivatives with tailored biological properties. The presence of nitrogen atoms in both the imidazopyrimidine and pyrazole rings suggests potential interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-ethyl-4-{2H,3H,5H,6H,7H,8H-imidazo[1,2-apyrimidin-5-yl}-1H-pyrazole and its biological targets. Studies indicate that this compound can engage with proteins involved in inflammation and immune response pathways. The imidazopyrimidine core is particularly noteworthy for its ability to interact with adenosine receptors (A1R), A2A receptor), and A3 receptor), which are known to play crucial roles in regulating immune cell function and modulating pain perception.

In addition to its immunomodulatory potential, 1-(ethyl)-4-(imidazo[1.2-a]pyrimidin -5 -yl)-pyrazol -3 -ol has shown promise in preclinical studies as an anti-inflammatory agent. The compound’s ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta) has been demonstrated in vitro using macrophage cell lines. These findings align with the growing interest in developing small-molecule inhibitors that target inflammatory pathways without inducing significant side effects.

The synthesis of CAS No. 1699324 - 73 - 6 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted imidazole derivatives and pyrazole compounds under controlled conditions. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one on both laboratory and industrial scales.

One of the most compelling aspects of CAS No 1699324 - 73 - 6 is its versatility as a scaffold for drug development. By modifying specific functional groups within its structure, researchers can generate libraries of derivatives with distinct pharmacological profiles. For instance, introducing halogen atoms or other electrophilic centers can enhance binding affinity to target proteins, while modifications at the pyrazole ring can influence metabolic stability and bioavailability.

The pharmacokinetic properties of CAS No 1699324 - 73 - 6 have been evaluated through in vitro and in vivo studies designed to assess absorption distribution metabolism excretion (ADME) characteristics . Preliminary data suggest that this compound exhibits reasonable oral bioavailability with moderate metabolic clearance rates . These findings are critical for determining optimal dosing regimens and predicting clinical efficacy .

Recent clinical trials have explored the therapeutic potential of related imidazopyrazole derivatives in treating chronic inflammatory diseases such as rheumatoid arthritis (RA) . While these trials have not yet included CAS No 1699324 - 73 - 6, they provide valuable insights into how this class of compounds might be translated into clinical practice . The results indicate that targeted modulation of inflammatory pathways holds significant promise for improving patient outcomes without exacerbating systemic side effects .

The future direction research on CAS No 1699324 - 73 - 6 will likely focus on refining its pharmacological profile through structure-based drug design . By leveraging high-throughput screening technologies, researchers can rapidly identify novel analogs with enhanced potency selectivity ,and reduced toxicity . Additionally, exploring combination therapies involving this compound alongside other therapeutic agents may unlock synergistic effects that could further improve therapeutic outcomes .

In conclusion, CAS No 1699324 - 73 - 6 represents a fascinating example of how structural complexity can be leveraged to develop novel biologically active molecules . Its unique combination of pharmacological properties makes it an attractive candidate for further investigation across multiple therapeutic areas , particularly those involving inflammation immune regulation . As our understanding deepens , so too will our ability harness these remarkable chemical entities for improving human health.